Cas no 1806292-89-6 (1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1806292-89-6
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4972291
• Update Time: 2025-10-29

1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFO2/c1-2-10(13)8-5-7(14-6-12)3-4-9(8)11/h3-5H,2,6H2,1H3
• InChI Key： YSOSLGLJNCRIIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(CC)=O)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one

Introduction to 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1806292-89-6)

1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one, identified by its Chemical Abstracts Service (CAS) number 1806292-89-6, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated aromatic ring coupled with a fluoromethoxy substituent, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromo and fluoro moieties enhances its utility in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural framework of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one consists of a benzene ring substituted at the 2-position with a bromine atom and at the 5-position with a fluoromethoxy group. This arrangement creates a highly reactive platform for further functionalization, making it a valuable intermediate in organic synthesis. The propan-1-one side chain provides additional opportunities for chemical modification, enabling the creation of diverse derivatives with tailored properties.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing both bromo and fluoro substituents due to their ability to modulate biological pathways effectively. These elements are known to influence metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The compound’s unique structure positions it as a promising building block for the synthesis of small-molecule inhibitors, ligands, and other bioactive molecules.

One of the most compelling aspects of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively target specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The combination of bromo and fluoro groups in this compound may enhance its binding interactions with kinase active sites, leading to potent inhibitory activity.

Furthermore, the compound’s structural features make it an attractive candidate for exploring its role in drug discovery beyond kinases. Studies have indicated that aromatic compounds with similar substitutions can exhibit inhibitory effects on other enzyme families, such as phosphodiesterases and metalloproteinases. The fluoromethoxy group, in particular, is known to improve metabolic stability and oral bioavailability, while the bromo atom can serve as a handle for further chemical transformations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one with greater accuracy. Molecular docking studies have shown that this molecule can interact with various protein targets, suggesting its potential as a lead compound for drug development. These virtual screening approaches have accelerated the identification of promising candidates, reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis of 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Key steps include bromination of a fluoromethoxy-substituted benzene derivative followed by condensation with an appropriate aldehyde or ketone precursor. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that researchers have access to high-quality starting materials for their investigations.

In conclusion, 1-(2-Bromo-5-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1806292-89-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for the synthesis of bioactive molecules targeting various disease pathways. With ongoing research focused on optimizing its pharmacological properties and exploring new applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.